CCT007093
CCT007093
CCT007093 is an inhibitor of protein phosphatase 1D (PPM1D, also known as PP2Cδ and WIP1; IC50 = 8.4 µM), which is encoded by a putative oncogene that is amplified in multiple cancer types. It does not inhibit PPM1A. CCT007093 selectively inhibits the growth of cancer cells that overexpress PPM1D, including MCF-7, KPL-1, and MCF-3B cells, as well as certain ovarian clear cell carcinoma cells. CCT007093 has been used to elucidate the mechanism by which PPM1D drives growth in medulloblastoma cells.
CCT007093 is a potent PPM1D inhibitor or WIP1 inhibitor that selectively reduces viability of human tumour cell lines. CCT007093 enhances liver regeneration and increases the survival rate of mice after major hepatectomy. CT007093 treatment appeares to promote apoptosis in breast cancer cells and skin transformed keratinocytes that ectopically expressed Wip1, demonstrating that the effect of CCT007093 differs based on the level of Wip1 expression. PPM1D is a potential therapeutic target in ovarian clear cell carcinomas.
CCT007093 is a potent PPM1D inhibitor or WIP1 inhibitor that selectively reduces viability of human tumour cell lines. CCT007093 enhances liver regeneration and increases the survival rate of mice after major hepatectomy. CT007093 treatment appeares to promote apoptosis in breast cancer cells and skin transformed keratinocytes that ectopically expressed Wip1, demonstrating that the effect of CCT007093 differs based on the level of Wip1 expression. PPM1D is a potential therapeutic target in ovarian clear cell carcinomas.
Brand Name:
Vulcanchem
CAS No.:
176957-55-4
VCID:
VC0522950
InChI:
InChI=1S/C15H12OS2/c16-15-11(9-13-3-1-7-17-13)5-6-12(15)10-14-4-2-8-18-14/h1-4,7-10H,5-6H2/b11-9+,12-10+
SMILES:
C1CC(=CC2=CC=CS2)C(=O)C1=CC3=CC=CS3
Molecular Formula:
C15H12OS2
Molecular Weight:
272.4 g/mol
CCT007093
CAS No.: 176957-55-4
Cat. No.: VC0522950
Molecular Formula: C15H12OS2
Molecular Weight: 272.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | CCT007093 is an inhibitor of protein phosphatase 1D (PPM1D, also known as PP2Cδ and WIP1; IC50 = 8.4 µM), which is encoded by a putative oncogene that is amplified in multiple cancer types. It does not inhibit PPM1A. CCT007093 selectively inhibits the growth of cancer cells that overexpress PPM1D, including MCF-7, KPL-1, and MCF-3B cells, as well as certain ovarian clear cell carcinoma cells. CCT007093 has been used to elucidate the mechanism by which PPM1D drives growth in medulloblastoma cells. CCT007093 is a potent PPM1D inhibitor or WIP1 inhibitor that selectively reduces viability of human tumour cell lines. CCT007093 enhances liver regeneration and increases the survival rate of mice after major hepatectomy. CT007093 treatment appeares to promote apoptosis in breast cancer cells and skin transformed keratinocytes that ectopically expressed Wip1, demonstrating that the effect of CCT007093 differs based on the level of Wip1 expression. PPM1D is a potential therapeutic target in ovarian clear cell carcinomas. |
|---|---|
| CAS No. | 176957-55-4 |
| Molecular Formula | C15H12OS2 |
| Molecular Weight | 272.4 g/mol |
| IUPAC Name | (2E,5E)-2,5-bis(thiophen-2-ylmethylidene)cyclopentan-1-one |
| Standard InChI | InChI=1S/C15H12OS2/c16-15-11(9-13-3-1-7-17-13)5-6-12(15)10-14-4-2-8-18-14/h1-4,7-10H,5-6H2/b11-9+,12-10+ |
| Standard InChI Key | KPFZCKDPBMGECB-WGDLNXRISA-N |
| Isomeric SMILES | C1/C(=C\C2=CC=CS2)/C(=O)/C(=C/C3=CC=CS3)/C1 |
| SMILES | C1CC(=CC2=CC=CS2)C(=O)C1=CC3=CC=CS3 |
| Canonical SMILES | C1CC(=CC2=CC=CS2)C(=O)C1=CC3=CC=CS3 |
| Appearance | white solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator